Cas no 18457-03-9 (Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester)

Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester structure
18457-03-9 structure
Product Name:Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester
CAS No:18457-03-9
MF:C8H16O4Si
MW:204.295743942261
CID:231673
Update Time:2025-04-19

Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1-O-ethyl 3-O-trimethylsilyl propanedioate
    • Ethyl Trimethylsilyl Malonate
    • EINECS 242-340-4
    • Propanedioic acid 1-ethyl 3-(trimethylsilyl) ester
    • Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester
    • Inchi： 1S/C8H16O4Si/c1-5-11-7(9)6-8(10)12-13(2,3)4/h5-6H2,1-4H3
    • InChI Key： PVXMKQLVICGFSI-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)OC(CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 204.08200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1 g/mL at 25 °C(lit.)
  • Boiling Point: 75 °C/0.5 mmHg(lit.)
  • Flash Point: Fahrenheit: 122 ° f
    Celsius: 50 ° c
  • Refractive Index: n20/D 1.416(lit.)
  • PSA: 52.60000
  • LogP: 1.31770
  • Solubility: Not determined

Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester Security Information

  • Symbol: GHS02
  • Signal Word：Warning
  • Hazard Statement： H226
  • Hazardous Material transportation number：UN 3272 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S23; S24/25
  • FLUKA BRAND F CODES：10-21
  • Packing Group：III
  • Hazard Level：3.2
  • Safety Term：3.2
  • Packing Group：III
  • Risk Phrases：R10
  • HazardClass：3.2
  • PackingGroup：III
  • Storage Condition：2-8°C

Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
360902-10G
Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester
 18457-03-9 97%
10G
 ￥2064.51 2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03297-10g
Propanedioic acid,1-ethyl 3-(trimethylsilyl) ester
 18457-03-9 97%
10g
 ¥3108.0 2024-07-18

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